Cas no 2097920-17-5 (N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide)

• Product Name: N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide
• CAS No: 2097920-17-5
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5337598
• Update Time: 2025-06-12

N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide

• Inchi： 1S/C13H22N2O2/c16-13(14-10-5-3-1-2-4-6-10)15-8-12-7-11(15)9-17-12/h10-12H,1-9H2,(H,14,16)
• InChI Key： QGZCGANZKHRHLV-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C(NC1CCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6

Additional information on N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide

Professional Introduction to N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide (CAS No. 2097920-17-5)

N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide, a compound with the CAS number 2097920-17-5, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural framework and potential biological activities. The presence of a cycloheptyl group and an azabicyclo[2.2.1]heptane core imparts distinct chemical and pharmacological properties, making it a valuable candidate for further research and development.

The molecular structure of N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide is characterized by its intricate bicyclic system, which includes an oxygen-containing heterocycle and an azabicycle. This dual heterocyclic motif is not only chemically intriguing but also offers a versatile platform for designing molecules with enhanced binding affinity and selectivity. The compound's carboxamide functional group further extends its potential utility in medicinal chemistry, providing a site for further derivatization and modification.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The bicyclic structure of N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide has been studied for its potential role in modulating various biological pathways. Specifically, researchers have explored its interactions with enzymes and receptors that are implicated in inflammatory responses, pain perception, and neurodegenerative diseases. The compound's ability to engage with these targets makes it a promising candidate for drug discovery efforts aimed at developing next-generation therapeutics.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its pharmacological properties through structural modifications. The cycloheptyl moiety, in particular, contributes to the molecule's lipophilicity, influencing its solubility and permeability across biological membranes. This feature is critical for drug design, as it can significantly impact the compound's bioavailability and efficacy. Additionally, the presence of the azabicycle introduces nitrogen atoms into the molecular framework, which can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity.

The synthesis of N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic methodologies have made it possible to construct this molecule with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity, which are essential for pharmaceutical applications. These advancements have not only facilitated the production of this compound but also opened up new avenues for exploring related molecules with similar structural motifs.

Recent studies have highlighted the potential of N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide as a scaffold for developing novel bioactive agents. For instance, researchers have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways by binding to their active sites through specific interactions mediated by its heterocyclic core and functional groups. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary findings suggesting promising results in preclinical models.

The compound's structural features also make it an attractive candidate for further exploration in the field of drug delivery systems. By incorporating it into nanoparticles or other delivery vehicles, researchers aim to enhance its bioavailability and target specificity. Such innovations could lead to more effective treatments with reduced side effects, addressing one of the key challenges in modern medicine.

In conclusion, N-cycloheptyl-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide (CAS No. 2097920-17-5) is a structurally complex and biologically relevant molecule that holds significant promise in pharmaceutical research and development. Its unique heterocyclic framework, combined with its functional diversity, makes it a valuable tool for exploring new therapeutic strategies across various disease areas. As synthetic methodologies continue to evolve, the accessibility of such compounds will likely increase, paving the way for more innovative drug discovery efforts.